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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyloctahydropyrrolo[3,4-b]pyrrole is a bicyclic heterocyclic amine. Its structural

framework, consisting of two fused five-membered rings, is a common motif in various

biologically active compounds. Understanding the physicochemical properties of this core

structure is crucial for its potential applications in medicinal chemistry and drug development,

as these properties significantly influence its pharmacokinetic and pharmacodynamic behavior.

This technical guide provides a summary of the available physicochemical data for 5-
Methyloctahydropyrrolo[3,4-b]pyrrole, outlines standard experimental protocols for their

determination, and explores the biological context of related compounds.

Core Physicochemical Properties
Currently, most of the available data on the physicochemical properties of 5-
Methyloctahydropyrrolo[3,4-b]pyrrole is derived from computational models. Experimental

data for properties such as melting point, boiling point, and pKa are not readily available in

published literature.
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The following table summarizes the computed physicochemical properties for 5-
Methyloctahydropyrrolo[3,4-b]pyrrole.

Property Value Source

Molecular Formula C₇H₁₄N₂ --INVALID-LINK--[1]

Molecular Weight 126.20 g/mol --INVALID-LINK--[1]

LogP (calculated) -0.0901 --INVALID-LINK--[1]

Topological Polar Surface Area

(TPSA)
15.27 Å² --INVALID-LINK--[1]

Hydrogen Bond Donors 1 --INVALID-LINK--[1]

Hydrogen Bond Acceptors 2 --INVALID-LINK--[1]

Rotatable Bonds 0 --INVALID-LINK--[1]

Experimental Protocols for Physicochemical
Property Determination
The following sections detail standard experimental methodologies that can be employed to

determine the key physicochemical properties of 5-Methyloctahydropyrrolo[3,4-b]pyrrole.

Melting Point Determination
The melting point of a solid is a fundamental physical property used for identification and purity

assessment.

Methodology: Capillary Method

Sample Preparation: A small amount of the solid compound is finely powdered and packed

into a thin-walled capillary tube, sealed at one end.

Apparatus: A melting point apparatus equipped with a heating block, a thermometer, and a

magnifying lens for observation is used.
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Procedure: The capillary tube containing the sample is placed in the heating block adjacent

to the thermometer. The temperature is raised gradually, and the range at which the

substance melts is recorded. A slow heating rate (1-2 °C per minute) is crucial for accurate

determination.

Data Analysis: The melting point is reported as a range, from the temperature at which the

first drop of liquid appears to the temperature at which the entire solid has melted.

Sample Preparation Measurement
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Apparatus Setup Distillation
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Titration Data Analysis

Prepare Amine Solution Titrate with
Standard Acid Measure pH Plot Titration Curve Determine pKa at

Half-Equivalence Point

Partitioning Quantification
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Octanol and Water Dissolve Compound Shake Phases Separate Phases Measure Concentration

in Each Phase Calculate LogP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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